Cas no 3881-06-9 (2-Propanone-2-13C (9CI))

• Product Name: 2-Propanone-2-13C (9CI)
• CAS No: 3881-06-9
• MF: C₃H₆O
• MW: 59.0717959403992
• CID: 296721
• PubChem ID: 11007810
• Update Time: 2025-04-19

2-Propanone-2-13C (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Propanone-2-13C (9CI)
• (213C)propan-2-one
• Acetone-2-13C, 99 atom % 13C
• 3881-06-9
• Acetone-2-13C
• DTXSID301335025

• Inchi： 1S/C3H6O/c1-3(2)4/h1-2H3/i3+1
• InChI Key： CSCPPACGZOOCGX-LBPDFUHNSA-N
• SMILES： O=[13C](C)C

Computed Properties

• Exact Mass: 58.04188
• Monoisotopic Mass: 59.045219646g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 26.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Color/Form: Not determined
• Density: 0.804 g/mL at 25 °C
• Melting Point: -94 °C(lit.)
• Boiling Point: 56 °C(lit.)
• Flash Point: 1 °F
• Refractive Index: n20/D 1.359(lit.)
• PSA: 17.07
• LogP: 0.59530
• Vapor Pressure: 184 mm Hg ( 20 °C)
• Solubility: Not determined

2-Propanone-2-13C (9CI) Security Information

• Hazardous Material transportation number：UN 1090 3/PG 2
• WGK Germany：3
• Hazard Category Code： 41-67-66-36-11
• Safety Instruction： 16-26-3/7-36-9
• Hazardous Material Identification：